Cas no 2446441-35-4 (2-Methoxy-5-(methoxymethoxy)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine)

• Product Name: 2-Methoxy-5-(methoxymethoxy)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• CAS No: 2446441-35-4
• MF: C₁₄H₂₂BNO₅
• MW: 295.139184474945
• CID: 5559158
• PubChem ID: 156904136
• Update Time: 2025-05-21

2-Methoxy-5-(methoxymethoxy)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2446441-35-4
• EN300-28308668
• 2-methoxy-5-(methoxymethoxy)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• 2-Methoxy-5-(methoxymethoxy)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine

• Inchi： 1S/C14H22BNO5/c1-13(2)14(3,4)21-15(20-13)10-7-12(18-6)16-8-11(10)19-9-17-5/h7-8H,9H2,1-6H3
• InChI Key： GGYQJOWUWHSTDE-UHFFFAOYSA-N
• SMILES： O1B(C2=CC(=NC=C2OCOC)OC)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 295.1591030g/mol
• Monoisotopic Mass: 295.1591030g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59Ų

Additional information on 2-Methoxy-5-(methoxymethoxy)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine

Comprehensive Overview of 2-Methoxy-5-(methoxymethoxy)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine (CAS No. 2446441-35-4)

The compound 2-Methoxy-5-(methoxymethoxy)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine (CAS No. 2446441-35-4) is a highly specialized boron-containing pyridine derivative with significant applications in pharmaceutical and materials science research. Its unique structure, featuring a dioxaborolane moiety and methoxymethoxy substituents, makes it a valuable intermediate in Suzuki-Miyaura cross-coupling reactions, a topic frequently searched by chemists and researchers in organic synthesis.

Recent trends in drug discovery and bioconjugation have increased interest in boronate esters like this compound. Its CAS No. 2446441-35-4 is often queried in scientific databases, reflecting its growing importance in the development of targeted therapies and PET imaging probes. The methoxymethoxy-protected pyridine core also offers stability under various reaction conditions, a feature highly valued in medicinal chemistry workflows.

From a materials science perspective, this boronic ester derivative has shown promise in the design of organic electronic materials, particularly in OLED and OPV applications. The 4,4,5,5-tetramethyl-1,3,2-dioxaborolane group serves as a protected form of boronic acid, addressing common challenges in moisture sensitivity during material fabrication - a key concern raised in many research forums.

The synthetic utility of 2-Methoxy-5-(methoxymethoxy)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine extends to click chemistry applications, where its boron-pyridine hybrid structure enables diverse molecular transformations. Laboratory protocols often highlight its use in constructing heterocyclic scaffolds, a hot topic in current pharmacophore design discussions.

Quality control parameters for CAS 2446441-35-4 typically emphasize HPLC purity (>98%) and proper storage conditions (under inert atmosphere, at -20°C), as these factors directly impact its performance in sensitive catalytic systems. These specifications align with the stringent requirements of GMP-compliant synthesis, another trending search term among pharmaceutical professionals.

Recent publications have explored the compound's role in proteolysis-targeting chimera (PROTAC) development, particularly in constructing E3 ligase-binding components. This connection to targeted protein degradation technology - one of the most searched topics in contemporary drug development - further elevates its scientific relevance.

From a green chemistry perspective, researchers are investigating solvent-free methods for handling such boronic acid derivatives, responding to growing environmental concerns in the chemical industry. The methoxymethoxy protecting group in this compound offers advantages in atom economy compared to traditional protecting strategies.

Analytical characterization of 2-Methoxy-5-(methoxymethoxy)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine typically involves advanced techniques like NMR spectroscopy (particularly 11B NMR), mass spectrometry, and X-ray crystallography - all frequently searched analytical methods in chemical research databases.

The growing demand for stable boron reagents in high-throughput screening has positioned this compound as a valuable building block. Its compatibility with microwave-assisted synthesis (another popular research topic) further enhances its utility in modern combinatorial chemistry approaches.

In the context of personalized medicine, the pyridine-boronate structure has shown potential in developing theranostic agents, combining therapeutic and diagnostic functions. This dual functionality aligns with current trends toward precision healthcare solutions, a major focus area in biomedical research.

Supply chain considerations for CAS 2446441-35-4 often involve discussions about scalable synthesis routes and quality assurance protocols. These practical aspects are increasingly important as the compound transitions from research-scale to potential industrial applications in specialty chemicals.

The compound's structure-activity relationship (SAR) studies have revealed interesting correlations between its substituent patterns and biological activity, making it a subject of ongoing investigation in computational chemistry and molecular modeling studies - areas experiencing rapid growth in pharmaceutical research.

Finally, as regulatory requirements evolve, proper documentation for 2-Methoxy-5-(methoxymethoxy)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine must include comprehensive safety data and ecological impact assessments, reflecting the chemical industry's increasing emphasis on sustainable practices and regulatory compliance.